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Compound of Interest

Compound Name: Ganoderenic acid F

CAS No.: 120462-47-7

Cat. No.: B3026991

Get Quote

Executive Summary
Ganoderenic Acid F (GA-F) is a highly oxygenated, tetracyclic triterpenoid isolated from the

fruiting bodies of Ganoderma lucidum and Ganoderma applanatum.[1][2] It belongs to the

lanostane class but is distinct from the more common Ganoderic acids due to the presence of a

double bond in the C-17 side chain (typically

). This guide details its chemical identity, biosynthetic origin, isolation protocols, and
pharmacological mechanisms, specifically its role as a neuraminidase and

-glucosidase inhibitor.

Part 1: Structural Classification & Chemical Identity
The primary classification challenge lies in distinguishing Ganoderenic acids from Ganoderic

acids. Both share the lanostane skeleton (4,4,14-trimethylcholestane), but their side-chain

saturation differs.
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Ganoderic Acids: Possess a saturated side chain (C-20 to C-27), typically terminating in a

carboxylic acid.

Ganoderenic Acids: Possess an unsaturated side chain, specifically containing a double

bond at the C-20(22) position (heteroannular diene system when conjugated with the ring).

Ganoderenic Acid F Specifications[1][2]
Common Name: Ganoderenic Acid F[1][2][3][4][5]

IUPAC Name: (20E)-3,7,11,15,23-pentaoxo-5ngcontent-ng-c1989010908="" _nghost-ng-

c2127666394="" class="inline ng-star-inserted">

-lanosta-8,20(22)-dien-26-oic acid

Chemical Formula:

Molecular Weight: 510.62 g/mol [6]

Key Functional Groups:

Penta-oxo moiety: Carbonyl groups at C-3, C-7, C-11, C-15, and C-23.

Conjugated Diene: The

double bond in the ring system and the

double bond in the side chain.

Stereochemistry: Trans-fused A/B, B/C, and C/D rings; 5

-configuration.
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Feature Specification

Diagnostic NMR Signal
(ngcontent-ng-
c1989010908="" _nghost-
ng-c2127666394=""
class="inline ng-star-
inserted">

H /

C)

Skeleton Lanostane (Tetracyclic) C-8/C-9 quaternary carbons

Side Chain
Unsaturated (

)

Olefinic proton at C-22 (

~6.0-6.8 ppm)

Oxidation
Penta-ketone (3, 7, 11, 15,[2]

[7][8][9][10] 23)

Carbonyl carbons (

> 200 ppm)

Terminal Group Carboxylic Acid (C-26)
Broad singlet (

~12.0 ppm)

Part 2: Biosynthetic Context
Ganoderenic Acid F is a secondary metabolite derived from the mevalonate (MVA) pathway.

The transition from the general lanostane skeleton to the specific "erenic" acid involves highly

specific cytochrome P450-mediated oxidations and desaturations.

Biosynthesis Pathway Diagram
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Figure 1: Biosynthetic pathway of Ganoderenic Acid F, highlighting the divergence from

standard Ganoderic acids via side-chain desaturation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b3026991/docs?utm_src=pdf-body-img#technical-guide-ganoderenic-acid-f-lanostane-triterpenoid-classification
https://www.benchchem.com/product/b3026991/docs?utm_src=pdf-body#technical-guide-ganoderenic-acid-f-lanostane-triterpenoid-classification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 3: Isolation & Purification Protocol
Isolation of Ganoderenic Acid F is challenging due to its co-occurrence with structurally similar

isomers (e.g., Ganoderic Acid A, Ganoderenic Acid B). The following protocol utilizes polarity-

based partitioning followed by Reverse-Phase HPLC (RP-HPLC).

Extraction Workflow
Raw Material: Dried fruiting bodies of G. lucidum (pulverized to 40 mesh).

Primary Extraction: Reflux with 95% Ethanol (

hours).

Partitioning:

Evaporate EtOH to dryness.

Resuspend in

.

Extract with Chloroform (

) or Ethyl Acetate (EtOAc).

Note: Ganoderenic acids partition into the organic phase (Acidic fraction).

Acidic Fractionation: Extract the organic layer with 5%

. Acidify the aqueous layer to pH 3.0 with HCl, then re-extract with EtOAc. This separates
neutral triterpenes (Ganoderols) from acidic triterpenes (Ganoderenic/Ganoderic acids).

HPLC Purification Conditions
To separate Ganoderenic Acid F from its saturated counterparts, a C18 stationary phase with

an acidic modifier is required to suppress ionization of the carboxylic acid, sharpening the peak

shape.
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Parameter Condition

Column
Semi-preparative C18 (e.g., 250mm x 10mm,

5µm)

Mobile Phase A 0.1% Acetic Acid in Water

Mobile Phase B Acetonitrile (ACN)

Gradient

0-30 min: 30%

50% B; 30-60 min: 50%

80% B

Flow Rate 2.0 - 3.0 mL/min (Scale dependent)

Detection
UV at 254 nm (Strong absorption due to

conjugated diene)

Retention

Ganoderenic Acid F typically elutes after

Ganoderic Acid A but before Ganoderic Acid D

due to side-chain rigidity.

Part 4: Pharmacological Mechanisms
Ganoderenic Acid F exhibits distinct bioactivities, driven by the rigidity of its unsaturated side

chain and its high oxidation state.

Neuraminidase Inhibition (Anti-Viral)
Research indicates that lanostane triterpenoids inhibit influenza neuraminidase (NA). The side-

chain double bond of Ganoderenic Acid F locks the carboxyl group in a specific orientation,

allowing interaction with the arginine triad in the NA active site.

Mechanism: Competitive inhibition of the viral surface enzyme, preventing the release of

progeny virions.

Potency:
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values range between 20–60

depending on the viral strain (H1N1 vs H5N1).

Alpha-Glucosidase Inhibition (Metabolic Regulation)
Ganoderenic Acid F acts as a mixed-type inhibitor of

-glucosidase.

Mechanism: It binds to the enzyme's allosteric site, inducing a conformational change that

reduces the catalytic efficiency of carbohydrate hydrolysis.

Result: Delayed glucose absorption and reduced postprandial hyperglycemia.

Mechanism of Action Diagram
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Figure 2: Multi-target pharmacological profile of Ganoderenic Acid F.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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